Cas no 1417794-49-0 (4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride)

• Product Name: 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride
• CAS No: 1417794-49-0
• MF: C₁₁H₁₄Cl₃NOS
• MW: 314.658958911896
• MDL: MFCD22631626
• CID: 2091871
• PubChem ID: 71303047
• Update Time: 2025-11-02

4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride
• G65092
• 1417794-49-0
• AKOS024464387
• 4-((2,4-Dichlorophenyl)sulfinyl)piperidinehydrochloride
• DB-241335
• 4-(2,4-Dichlorobenzenesulfinyl)piperidine hydrochloride
• 4-(2,4-Dichloro-benzenesulfinyl)-piperidine hydrochloride
• Piperidine, 4-[(2,4-dichlorophenyl)sulfinyl]-, hydrochloride (1:1)
• 4-(2,4-dichlorophenyl)sulfinylpiperidine;hydrochloride

• MDL： MFCD22631626
• Inchi： 1S/C11H13Cl2NOS.ClH/c12-8-1-2-11(10(13)7-8)16(15)9-3-5-14-6-4-9;/h1-2,7,9,14H,3-6H2;1H
• InChI Key： BDUNYJPMBMVUFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(C1CCNCC1)=O)Cl.Cl

Computed Properties

• Exact Mass: 312.986168g/mol
• Monoisotopic Mass: 312.986168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3Ų

4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride Security Information

• Storage Condition：(BD288115)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride

Research Briefing on 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride (CAS: 1417794-49-0)

4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride (CAS: 1417794-49-0) is a chemically synthesized compound that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound belongs to the class of sulfinylpiperidine derivatives, which are known for their potential therapeutic applications, particularly in the treatment of neurological disorders and infectious diseases. The unique structural features of this molecule, including the dichlorophenyl and sulfinyl groups, contribute to its biological activity and make it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride. One key area of investigation is its interaction with specific neurotransmitter receptors in the central nervous system. Preliminary findings suggest that this compound exhibits high affinity for certain serotonin and dopamine receptor subtypes, which could explain its potential efficacy in modulating mood and cognitive functions. Additionally, its sulfinyl moiety has been implicated in enhancing blood-brain barrier permeability, a critical factor for central nervous system-targeted therapeutics.

In the context of antimicrobial research, 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride has demonstrated promising activity against a range of pathogenic bacteria and fungi. Recent in vitro studies have shown that this compound can disrupt microbial cell membrane integrity and inhibit essential enzymatic processes, leading to microbial cell death. These findings are particularly relevant given the growing global threat of antimicrobial resistance, as they suggest potential avenues for developing novel antimicrobial agents with distinct mechanisms of action.

The pharmacokinetic profile of 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride has also been a subject of recent investigation. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion characteristics. These data are crucial for understanding the compound's therapeutic potential and for guiding future formulation strategies to optimize its bioavailability and therapeutic index.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride. Novel synthetic routes employing green chemistry principles have been developed, offering more environmentally friendly and cost-effective production methods. These developments are particularly important as they address scalability challenges that could arise during potential clinical development and commercialization.

Looking forward, the research community anticipates further preclinical and potentially clinical evaluation of 4-((2,4-Dichlorophenyl)sulfinyl)piperidine hydrochloride. Current research gaps include the need for more comprehensive toxicological assessments and detailed structure-activity relationship studies to optimize the compound's therapeutic properties. The continued investigation of this compound represents an exciting frontier in medicinal chemistry, with potential implications for addressing unmet medical needs in both neurological and infectious disease domains.